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Compound of Interest

Compound Name: trans-Khellactone

Cat. No.: B191665

Disclaimer: This document provides guidance on the proper disposal of trans-Khellactone
based on available safety data for the broader class of coumarin compounds. A specific Safety
Data Sheet (SDS) for trans-Khellactone is not readily available. Therefore, these procedures
should be considered as a baseline and must be supplemented by a thorough review of your
institution's specific protocols and consultation with your Environmental Health and Safety
(EHS) department.

Trans-Khellactone is classified as a coumarin, a class of compounds that can be toxic.[1]
Proper disposal is crucial to ensure the safety of laboratory personnel and to prevent
environmental contamination.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to wear appropriate Personal
Protective Equipment (PPE).

Gloves: Use chemical-resistant gloves.

Eye Protection: Wear safety glasses or goggles.

Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.[2]

Respiratory Protection: If there is a risk of generating dust, a dust respirator should be used.

[2]
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Chemical and Physical Properties

The following table summarizes key data for trans-Khellactone and its parent compound,
coumarin. This information is essential for a proper risk assessment prior to handling and

disposal.

Property trans-Khellactone Coumarin

CAS Number 23458-04-0[3] 91-64-5

Molecular Formula C14H1405[4] CoHe0O2

Molecular Weight 262.26 g/mol [4] 146.14 g/mol

Appearance Solid Colorless to white crystals or
powder

Purity 95%~99%[4] -

Solubility - Insoluble in water[1]

Store in a well-closed
container, protected from air

Storage ) ) Store locked up.
and light. Refrigerate or freeze

for long-term storage.[4]

Step-by-Step Disposal Procedure

The following is a general protocol for the disposal of trans-Khellactone, based on guidelines
for coumarin compounds.

1. Waste ldentification and Segregation:

o Treat all unused trans-Khellactone and materials heavily contaminated with it (e.g.,
weighing boats, contaminated gloves, absorbent paper) as hazardous chemical waste.

e Do not mix trans-Khellactone waste with other waste streams unless explicitly permitted by
your institution's EHS department.

2. Waste Collection and Containment:
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o Collect solid waste in a designated, sealable, and clearly labeled hazardous waste container.

[5]

» For liquid waste containing trans-Khellactone, use a compatible, leak-proof container. If the
solvent is combustible, it may be suitable for incineration.[2][6]

3. Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "trans-
Khellactone," and any other information required by your institution (e.g., Pl name, lab
location, accumulation start date).

4. Storage:

o Store the sealed waste container in a designated, secure area, away from incompatible
materials, until it is collected for disposal.

5. Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed professional waste disposal service.[6]

o Never discharge trans-Khellactone or its solutions into drains or the environment.[6]
In Case of a Spill:

e For minor spills, use dry clean-up methods to avoid generating dust.[2]

e Sweep or vacuum the spilled solid and place it in a labeled container for disposal.[2]

o For larger spills, evacuate the area and contact your institution's EHS or emergency
response team.[2]

Disposal Workflow Diagram

The following diagram illustrates the general workflow for the proper disposal of trans-
Khellactone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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